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Compound of Interest

Compound Name: cis-Isolimonenol

CAS No.: 22972-51-6

Cat. No.: B121254

Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of

cis-Isolimonenol, a monoterpene alcohol utilized in various research and development

applications. Adherence to these procedures is critical for ensuring laboratory safety,

environmental protection, and regulatory compliance. This guidance is intended for

researchers, scientists, and drug development professionals who handle this compound.

Immediate Safety and Handling Precautions
Before commencing any disposal procedures, it is imperative to handle cis-Isolimonenol with

appropriate personal protective equipment (PPE). The compound is classified as a hazardous

material (HazMat) and requires careful handling to mitigate risks.[1]

Key Hazards:

Harmful if swallowed (H302)[1][2]

Causes skin irritation (H315)[1][2]
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Causes serious eye irritation (H319)[1][2]

May cause respiratory irritation (H335)[1][2]

Toxic to aquatic life with long-lasting effects[3][4]

Recommended PPE:

Eye Protection: Chemical safety goggles or a face shield.

Skin Protection: Chemically resistant gloves (e.g., nitrile) and a lab coat.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood.

In case of exposure, consult the product's Safety Data Sheet (SDS) for detailed first-aid

measures.

Step-by-Step Disposal Protocol
The primary and mandated method for the disposal of cis-Isolimonenol is through a licensed

professional hazardous waste disposal company. Under no circumstances should cis-
Isolimonenol be disposed of down the drain or in regular trash.[5]

Waste Segregation: All waste containing cis-Isolimonenol, including the pure compound,

solutions, and contaminated materials (e.g., pipette tips, gloves, paper towels), must be

segregated as hazardous chemical waste.[5] Do not mix with other waste streams unless

compatibility has been confirmed.

Waste Collection:

Liquid Waste: Collect in a designated, leak-proof, and chemically compatible container.

The container must be clearly labeled "Hazardous Waste: cis-Isolimonenol" and include

the accumulation start date.[5]

Solid Waste: Contaminated solids should be collected in a separate, clearly labeled, and

sealed container.
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Container Storage: Store waste containers in a cool, dry, and well-ventilated secondary

containment area.[5] Keep containers away from sources of ignition, as cis-Isolimonenol is
a flammable liquid.[1][4][6] Ensure caps are tightly sealed.

Arrange for Professional Disposal: Contact your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for

pickup and disposal. Provide them with a copy of the cis-Isolimonenol Safety Data Sheet

(SDS).

Quantitative Data Summary
The following table summarizes key hazard and precautionary data associated with cis-
Isolimonenol.

Category Code Description Citations

Hazard Statements H302 Harmful if swallowed [1][2]

H315 Causes skin irritation [1][2]

H319
Causes serious eye

irritation
[1][2]

H335
May cause respiratory

irritation
[1][2]

H411

Toxic to aquatic life

with long lasting

effects

[1]

Precautionary

Statements (Disposal)
P501

Dispose of

contents/container to

an approved waste

disposal plant

[1][2][4]

Experimental Protocols
Currently, there are no widely established and cited experimental protocols for the in-laboratory

chemical neutralization or degradation of cis-Isolimonenol for disposal purposes. The
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standard and required procedure is to treat it as hazardous waste for professional disposal.

Research into the chemical degradation of terpene alcohols is ongoing, but no definitive

laboratory-scale disposal methods have been published.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of cis-
Isolimonenol waste.

cis-Isolimonenol Waste Generated
(Liquid or Solid)

Segregate as Hazardous Waste

Is waste liquid?

Collect in labeled, sealed,
chemically compatible container

Yes

Collect in separate, labeled,
sealed container for solids

No

Store in cool, dry, well-ventilated
secondary containment

Contact EHS or licensed
waste disposal contractor

Provide SDS and arrange for pickup
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Click to download full resolution via product page

cis-Isolimonenol Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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